Cas no 34912-09-9 (Phenol, 2,4-bis[(dimethylamino)methyl]-6-methyl-)
34912-09-9 structure
Product Name:Phenol, 2,4-bis[(dimethylamino)methyl]-6-methyl-
CAS No:34912-09-9
MF:C13H22N2O
MW:222.326583385468
CID:291658
PubChem ID:20027504
Update Time:2025-04-19
Phenol, 2,4-bis[(dimethylamino)methyl]-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-bis[(dimethylamino)methyl]-6-methyl-
- 2,4-bis[(dimethylamino)methyl]-6-methylphenol
- DTXSID40601797
- SCHEMBL6057600
- 34912-09-9
-
- Inchi: 1S/C13H22N2O/c1-10-6-11(8-14(2)3)7-12(13(10)16)9-15(4)5/h6-7,16H,8-9H2,1-5H3
- InChI Key: NYNRDINGKLPEGU-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=C(C=C1CN(C)C)CN(C)C
Computed Properties
- Exact Mass: 222.173213330g/mol
- Monoisotopic Mass: 222.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.7Ų
Phenol, 2,4-bis[(dimethylamino)methyl]-6-methyl- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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